1-[(2-Methoxy-5-methylphenyl)methyl]-4-methylpyrazole

• IUPAC Name: 1-[(2-methoxy-5-methylphenyl)methyl]-4-methylpyrazole
• InChI: InChI=1S/C13H16N2O/c1-10-4-5-13(16-3)12(6-10)9-15-8-11(2)7-14-15/h4-8H,9H2,1-3H3
• InChI Key: GMWAISGQUCLQNN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)CN2C=C(C=N2)C
• Molecular Formula: C13H16N2O
• Molecular Weight: 216.28 g/mol

Description

1-[(2-Methoxy-5-methylphenyl)methyl]-4-methylpyrazole, also known as MMP, is a synthetic compound that is commonly used in scientific research. MMP is classified as a selective androgen receptor modulator (SARM), which means that it has the ability to selectively bind to androgen receptors in the body. This property makes MMP a valuable tool for researchers studying the effects of androgens on various physiological processes.

Mechanism of Action

1-[(2-Methoxy-5-methylphenyl)methyl]-4-methylpyrazole works by selectively binding to androgen receptors in the body. Once bound, 1-[(2-Methoxy-5-methylphenyl)methyl]-4-methylpyrazole can activate these receptors, leading to a variety of physiological effects. One of the most important effects of 1-[(2-Methoxy-5-methylphenyl)methyl]-4-methylpyrazole is its ability to promote muscle growth and development. This is achieved through the activation of protein synthesis pathways in skeletal muscle tissue.
Biochemical and Physiological Effects:
1-[(2-Methoxy-5-methylphenyl)methyl]-4-methylpyrazole has a number of biochemical and physiological effects that make it a valuable tool for scientific research. In addition to its ability to promote muscle growth, 1-[(2-Methoxy-5-methylphenyl)methyl]-4-methylpyrazole has also been shown to increase bone density and reduce body fat. These effects are thought to be mediated through the activation of androgen receptors in bone and adipose tissue.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[(2-Methoxy-5-methylphenyl)methyl]-4-methylpyrazole in scientific research is its selectivity for androgen receptors. This allows researchers to study the effects of androgens on specific tissues and physiological processes without the unwanted side effects that are often associated with other androgenic compounds. However, one limitation of using 1-[(2-Methoxy-5-methylphenyl)methyl]-4-methylpyrazole is its relatively short half-life, which can make it difficult to maintain stable blood levels over an extended period of time.

Future Directions

There are a number of potential future directions for research involving 1-[(2-Methoxy-5-methylphenyl)methyl]-4-methylpyrazole. One area of interest is the development of new SARMs that are more selective and potent than 1-[(2-Methoxy-5-methylphenyl)methyl]-4-methylpyrazole. Another potential direction is the use of 1-[(2-Methoxy-5-methylphenyl)methyl]-4-methylpyrazole in combination with other compounds to achieve synergistic effects on muscle growth and development. Finally, there is also interest in exploring the potential therapeutic applications of 1-[(2-Methoxy-5-methylphenyl)methyl]-4-methylpyrazole in the treatment of muscle wasting diseases and other conditions that are characterized by a loss of muscle mass.

Synthesis Methods

1-[(2-Methoxy-5-methylphenyl)methyl]-4-methylpyrazole can be synthesized using a variety of methods, but the most common approach involves the reaction of 2-methoxy-5-methylbenzyl chloride with 4-methylpyrazole in the presence of a base such as sodium hydride. This reaction results in the formation of 1-[(2-Methoxy-5-methylphenyl)methyl]-4-methylpyrazole as a white crystalline solid with a melting point of approximately 125-127°C.

Scientific Research Applications

1-[(2-Methoxy-5-methylphenyl)methyl]-4-methylpyrazole has been extensively studied for its potential use in a variety of scientific applications. One of the most promising areas of research involves the use of 1-[(2-Methoxy-5-methylphenyl)methyl]-4-methylpyrazole as a tool for studying the effects of androgens on muscle growth and development. 1-[(2-Methoxy-5-methylphenyl)methyl]-4-methylpyrazole has been shown to selectively activate androgen receptors in skeletal muscle tissue, which can lead to increased protein synthesis and muscle hypertrophy.